Cas no 2228975-31-1 (3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid
• CAS No: 2228975-31-1
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• CID: 6080389
• PubChem ID: 162738194
• Update Time: 2025-06-10

3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid
• EN300-1958143
• 2228975-31-1

• Inchi： 1S/C9H6BrF3O2/c10-6-1-5(2-7(11)3-6)9(12,13)4-8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： LJCRIMUOBKCSEW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CC(=O)O)(F)F)F

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid

3-(3-Bromo-5-Fluorophenyl)-3,3-Difluoropropanoic Acid: A Comprehensive Overview

3-(3-Bromo-5-fluorophenyl)-3,3-difluoropropanoic acid (CAS No. 2228975-31-1) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid is composed of a substituted phenyl ring and a difluorinated propanoic acid moiety. The presence of the bromine and fluorine atoms imparts specific chemical and biological properties that make this compound a valuable candidate for further investigation. The bromine atom, known for its ability to participate in various chemical reactions, can facilitate the synthesis of more complex molecules. Meanwhile, the fluorine atoms enhance the compound's stability and bioavailability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid in targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in metabolic disorders. The ability to modulate these enzymes could lead to the development of new treatments for conditions such as diabetes and obesity.

In addition to its potential therapeutic applications, 3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid has been explored for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, and compounds with anti-inflammatory activity can play a crucial role in managing these conditions. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid has also been a subject of interest. Research conducted by a team at the University of California has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

Moreover, the toxicological profile of 3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid has been evaluated to ensure its safety for use in pharmaceutical applications. Preclinical studies have shown that this compound has a low toxicity profile at therapeutic doses, making it a promising candidate for further clinical development.

In conclusion, 3-(3-bromo-5-fluorophenyl)-3,3-difluoropropanoic acid (CAS No. 2228975-31-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As ongoing studies continue to uncover new insights into its properties and potential applications, this compound is poised to play an important role in the discovery and development of novel therapeutic agents.